Cas no 306322-35-0 (3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid)

• Product Name: 3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid
• CAS No: 306322-35-0
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 5767281
• PubChem ID: 1585355
• Update Time: 2025-07-19

3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• F0385-0155
• 3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid
• SR-01000005836-1
• 3-(5-(4-Methylbenzylidene)-2,4-dioxothiazolidin-3-yl)propanoic acid
• SR-01000005836
• MFCD01184198
• 306322-35-0
• AKOS002200648
• (E)-3-(5-(4-methylbenzylidene)-2,4-dioxothiazolidin-3-yl)propanoic acid
• HMS1416O13
• 3-Thiazolidinepropanoic acid, 5-[(4-methylphenyl)methylene]-2,4-dioxo-

• Inchi： 1S/C14H13NO4S/c1-9-2-4-10(5-3-9)8-11-13(18)15(14(19)20-11)7-6-12(16)17/h2-5,8H,6-7H2,1H3,(H,16,17)/b11-8+
• InChI Key： MYKRYSMTCKSEOB-DHZHZOJOSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=CC(C)=CC=1)=O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 501.1±60.0 °C(Predicted)
• pka: 4.21±0.10(Predicted)

Additional information on 3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid

Introduction to 3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid (CAS No. 306322-35-0)

3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid, identified by its Chemical Abstracts Service (CAS) number 306322-35-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic framework and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structure comprises a thiazolidinone core fused with a methylene bridge and an α-keto acid moiety, making it a versatile scaffold for the development of novel bioactive entities.

The thiazolidinone ring system is a prominent feature in this compound, known for its stability and prevalence in biologically active molecules. This moiety has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the (4-methylphenyl)methylidene group introduces a lipophilic aromatic component, which can enhance the compound's solubility and binding affinity to target proteins. Additionally, the α-keto acid functionality provides a reactive site for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties.

Recent advancements in computational chemistry have facilitated the exploration of this compound's pharmacophoric features. Molecular docking studies suggest that 3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. The aromatic ring and the electron-withdrawing dione group within the thiazolidinone core are believed to play crucial roles in stabilizing enzyme-substrate interactions. Such insights have prompted investigations into its potential as an anti-inflammatory agent.

In vitro studies have demonstrated promising activities of derivatives structurally related to CAS No. 306322-35-0. For instance, modifications at the methylidene position have been shown to modulate the compound's binding affinity to specific biological targets. These findings align with the growing interest in heterocyclic compounds as pharmacological tools. The synthesis of such derivatives often involves advanced organic transformations, including condensation reactions and cyclization processes, which highlight the compound's synthetic utility.

The thioester group present in this molecule is another key feature that warrants further investigation. Thioesters are known to participate in various biochemical reactions, including peptide bond formation and acyl transfer processes. This functionality makes 3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid a valuable intermediate in peptide mimetics and enzyme inhibitors. Recent research has explored its incorporation into peptidomimetic scaffolds designed to mimic natural bioactive peptides while improving metabolic stability.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design (SBDD), leveraging high-throughput screening (HTS) data and computational models to identify lead compounds. Compounds like 306322-35-0 exemplify how structural complexity can be harnessed to develop drugs with enhanced efficacy and selectivity. The combination of computational predictions with experimental validation has been instrumental in optimizing derivatives for clinical applications.

Future directions in the study of this compound may include exploring its role in modulating signaling pathways associated with neurodegenerative diseases. The thiazolidinone scaffold has been implicated in several neurological disorders due to its ability to interact with proteins involved in neuronal function. By fine-tuning the substituents on the aromatic ring and the dione group, researchers aim to develop molecules that can cross the blood-brain barrier while maintaining therapeutic activity.

The synthetic accessibility of CAS No. 306322-35-0 also presents opportunities for large-scale production and library synthesis. Advances in green chemistry principles have enabled more sustainable methods for constructing complex heterocycles, reducing waste and improving yields. Such methodologies are essential for translating promising hits into viable drug candidates efficiently.

In summary, 3-[(5E)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid (CAS No. 306322-35-0) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique heterocyclic framework and functional groups make it a versatile scaffold for drug discovery, with potential applications ranging from anti-inflammatory agents to neuroprotective compounds. Continued research into this compound and its derivatives promises to yield valuable insights into therapeutic interventions for various diseases.